Cas no 1421501-34-9 (6-[1-(2-methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile)

• Product Name: 6-[1-(2-methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• CAS No: 1421501-34-9
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 5402301
• Update Time: 2025-06-09

6-[1-(2-methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[1-(2-methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile

• Inchi： 1S/C14H17N3O3/c1-19-10-14(18)17-6-4-12(5-7-17)20-13-3-2-11(8-15)9-16-13/h2-3,9,12H,4-7,10H2,1H3
• InChI Key： YVIKVFOOVXEPLK-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCN(C(COC)=O)CC2)=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 6-[1-(2-methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile

6-[1-(2-Methoxyacetyl)Piperidin-4-yl]oxypyridine-3-carbonitrile (CAS No. 1421501-34-9): An Emerging Compound in Medicinal Chemistry

6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile (CAS No. 1421501-34-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methoxyacetyl and piperidinyl moieties, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer therapy.

The chemical structure of 6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile is composed of a pyridine ring substituted with a cyano group at the 3-position and an oxo group at the 6-position. The piperidine ring, attached to the 6-position, is further functionalized with a methoxyacetyl group at the 1-position. This intricate arrangement of functional groups imparts distinct chemical properties to the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile has also shown promise in cancer research. A study published in Cancer Research reported that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in further exploring its potential as an anticancer agent.

The pharmacokinetic properties of 6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile have also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its development as a therapeutic agent. These properties make it an attractive candidate for further clinical evaluation.

To further understand the biological activities and mechanisms of action of 6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile, ongoing research is focusing on elucidating its interactions with specific protein targets. Techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into its binding modes and affinity for these targets. This information is essential for optimizing the compound's structure to enhance its efficacy and selectivity.

In conclusion, 6-[1-(2-Methoxyacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile (CAS No. 1421501-34-9) represents a promising lead compound in medicinal chemistry with potential applications in treating neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic potentials, contributing to advancements in drug discovery and development.